Cas no 946273-20-7 (N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide)
N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carboxamide, N-[4-[[2-methyl-6-(1-methylethoxy)-4-pyrimidinyl]amino]phenyl]-2-oxo-
- 946273-20-7
- N-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-oxo-2H-chromene-3-carboxamide
- N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide
- AKOS024648730
- N-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]-2-oxochromene-3-carboxamide
- F2444-0255
- N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide
-
- Inchi: 1S/C24H22N4O4/c1-14(2)31-22-13-21(25-15(3)26-22)27-17-8-10-18(11-9-17)28-23(29)19-12-16-6-4-5-7-20(16)32-24(19)30/h4-14H,1-3H3,(H,28,29)(H,25,26,27)
- InChI Key: ISCRFYUYYRZKAN-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=CC=CC=C2C=C1C(NC1=CC=C(NC2C=C(OC(C)C)N=C(C)N=2)C=C1)=O
Computed Properties
- Exact Mass: 430.16410520g/mol
- Monoisotopic Mass: 430.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.345±0.06 g/cm3(Predicted)
- Boiling Point: 688.0±55.0 °C(Predicted)
- pka: 11.82±0.70(Predicted)
N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2444-0255-2μmol |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-5μmol |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-10μmol |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-20μmol |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-1mg |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-2mg |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-3mg |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-4mg |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-5mg |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2444-0255-10mg |
N-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)-2-oxo-2H-chromene-3-carboxamide |
946273-20-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide
Compound CAS No. 946273-20-7: N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide
The compound N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 946273-20-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties. The structure of this molecule is characterized by a pyrimidine ring system substituted with a methyl group and a propanoloxy group, further linked to a phenyl group via an amide bond. The phenyl group is also connected to a chromene moiety, which introduces additional functional groups that enhance the molecule's pharmacological profile.
Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic properties of this compound with greater accuracy. For instance, studies using molecular docking simulations have revealed that the pyrimidine core of this molecule exhibits strong binding affinity to various protein targets, including kinases and proteases. This suggests that the compound may serve as a lead molecule for developing novel therapeutic agents targeting diseases such as cancer and viral infections.
The synthesis of N-(4-{2-methyl...carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyrimidine ring through nucleophilic substitution reactions, followed by functionalization with the methyl and propanoloxy groups. The final step involves coupling the pyrimidine derivative with the chromene moiety via an amide bond formation, which is typically achieved using coupling agents like HATU or EDCI in the presence of a base such as DIPEA.
One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve inhibition of key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which plays a critical role in cell proliferation and survival. Furthermore, the chromene moiety has been shown to enhance the compound's ability to penetrate cellular membranes, thereby improving its intracellular bioavailability.
In addition to its anticancer properties, this compound has also shown potential in treating viral infections, particularly those caused by enveloped viruses such as influenza and coronaviruses. Experimental data indicate that it can inhibit viral entry into host cells by targeting membrane fusion processes mediated by viral envelope proteins. This dual functionality underscores the versatility of this compound as a multitargeted therapeutic agent.
From an analytical standpoint, the characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and IR (infrared spectroscopy). These analyses have confirmed the molecular structure and purity of the synthesized material, ensuring its suitability for further biological testing.
Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to improve its efficacy in vivo. This includes efforts to enhance its solubility and stability through structural modifications or formulation strategies such as encapsulation in lipid nanoparticles or cyclodextrins. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.
In conclusion, N-(4-{2-methyl...carboxamide (CAS No. 946273
946273-20-7 (N-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)-2-oxo-2H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)